2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H12F2N2OS/c1-10-15(11-5-7-13(20)8-6-11)16-18(24)22-17(23-19(16)25-10)12-3-2-4-14(21)9-12/h2-9H,1H3,(H,22,23,24)
• InChI Key: HSYDJPQLZJSTBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)N=C(NC2=O)C3=CC(=CC=C3)F)C4=CC=C(C=C4)F
• Molecular Formula: C19H12F2N2OS
• Molecular Weight: 354.4 g/mol

Description

2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one, also known as FPMP, is a novel synthetic compound that has gained significant attention in the field of scientific research. It belongs to the class of thieno[2,3-d]pyrimidine derivatives and has shown promising results in various studies.

Mechanism of Action

2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one exerts its effects through multiple mechanisms, including inhibition of phosphodiesterase 10A, modulation of dopamine D2 receptors, and activation of adenosine A2A receptors. These actions result in increased levels of cyclic AMP and dopamine in the brain, which are associated with improved cognitive function, motor activity, and neuroprotection.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one can improve cognitive function, memory, and learning in animal models. It has also been shown to enhance locomotor activity and reduce motor deficits in rodent models of Parkinson's disease. Additionally, 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one has been found to exhibit neuroprotective effects and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one is its high potency and selectivity for its target receptors and enzymes. This makes it a valuable tool for studying the role of these targets in various biological processes. However, one of the limitations of 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one is its limited solubility in aqueous solutions, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one. One area of interest is the development of new drugs based on the structure of 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one for the treatment of neurological and psychiatric disorders. Another area of focus is the elucidation of the precise mechanisms of action of 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one and its effects on various biological processes. Furthermore, there is a need for further studies on the safety and toxicity of 2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one in order to assess its potential for clinical use.

Synthesis Methods

2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one is synthesized through a multi-step process involving the condensation of 3-fluorobenzaldehyde and 4-fluorobenzaldehyde with 2-amino-4-methylthiophene to form the intermediate compound. This is followed by a cyclization reaction with cyanogen bromide to obtain the final product. The purity and yield of the compound can be improved through various purification techniques, including column chromatography and recrystallization.

Scientific Research Applications

2-(3-fluorophenyl)-5-(4-fluorophenyl)-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit potent inhibitory effects on several enzymes and receptors, including phosphodiesterase 10A, dopamine D2 receptors, and adenosine A2A receptors. These properties make it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders, such as schizophrenia, Parkinson's disease, and addiction.